2-(7,8-dimethoxy-1-oxophthalazin-2(1H)-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• Molecular Formula: C16H16N4O4S
• Molecular Weight: 360.4 g/mol
• SMILES: CC1=CSC(=N1)NC(=O)CN2C(=O)C3=C(C=CC(=C3OC)OC)C=N2
• InChI: InChI=1S/C16H16N4O4S/c1-9-8-25-16(18-9)19-12(21)7-20-15(22)13-10(6-17-20)4-5-11(23-2)14(13)24-3/h4-6,8H,7H2,1-3H3,(H,18,19,21)
• InChIKey: KGORJIOTTHXQHV-UHFFFAOYSA-N

The compound 2-(7,8-dimethoxy-1-oxophthalazin-2(1H)-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide (ChemDiv ID IB06-0576; molecular formula C₁₆H₁₆N₄O₄S; molecular weight 360.39 g/mol) belongs to the thiazolyl-phthalazinone acetamide chemotype. Its structure integrates a 7,8-dimethoxy-substituted phthalazin-1(2H)-one core linked through an acetamide bridge to a 4-methyl-1,3-thiazol-2-amine moiety.

2-(7,8-Dimethoxy-1-oxophthalazin-2(1H)-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide: Core Identity and Chemotype Classification for Procurement

The compound 2-(7,8-dimethoxy-1-oxophthalazin-2(1H)-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide (ChemDiv ID IB06-0576; molecular formula C₁₆H₁₆N₄O₄S; molecular weight 360.39 g/mol) belongs to the thiazolyl-phthalazinone acetamide chemotype . Its structure integrates a 7,8-dimethoxy-substituted phthalazin-1(2H)-one core linked through an acetamide bridge to a 4-methyl-1,3-thiazol-2-amine moiety. Thiazolyl-phthalazinone acetamides have been identified as potent glucose-uptake activators in high-throughput screening campaigns, with the lead compound 7114863 (2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)-N-(4-phenylthiazol-2-yl)acetamide) demonstrating an EC₅₀ of 0.07 ± 0.02 µM in differentiated skeletal muscle cells in the presence of insulin [1]. The 7,8-dimethoxy substitution pattern on the phthalazinone ring distinguishes the target compound from the 3-methyl-4-oxo series exemplified by 7114863, potentially altering electronic distribution, hydrogen-bonding capacity, and steric interactions with biological targets.

Glucose-uptake research tool: belongs to thiazolyl-phthalazinone acetamide chemotype reported to stimulate glucose uptake in skeletal muscle cells.

Unique substitution pattern: 7,8-dimethoxyphthalazinone core and 4-methylthiazole group distinguish it from 3-methyl-4-oxo and 4-phenyl series.

Physicochemical profile: calculated logP 1.56 and PSA 138 Ų suggest higher aqueous compatibility than lipophilic 4-phenylthiazole analogs.

• [1] Agrawal, M., Kharkar, P., Moghe, S., et al. Discovery of thiazolyl-phthalazinone acetamides as potent glucose uptake activators via high-throughput screening. Bioorganic & Medicinal Chemistry Letters, 2013, 23(20), 5740–5743. DOI: 10.1016/j.bmcl.2013.07.067. View Source

Why Generic Substitution Fails for 2-(7,8-Dimethoxy-1-oxophthalazin-2(1H)-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide: Structural Differentiation Within the Thiazolyl-Phthalazinone Acetamide Class

Simple interchange with a closely related thiazolyl-phthalazinone acetamide is not scientifically justified because the substitution pattern on both the phthalazinone core and the thiazole ring dictates pharmacological activity through distinct structure–activity relationships [1]. In the seminal Agrawal et al. series, replacement of the 4-phenyl group on the thiazole with a 2-hydroxyphenyl group (compound 13a) was sufficient to confer in vivo glucose-lowering efficacy in STZ-induced diabetic rats, demonstrating that even minor thiazole substituent changes produce qualitatively different biological outcomes [1]. The target compound carries a 4-methyl group on the thiazole ring instead of the 4-phenyl group found in the prototypical lead 7114863, and a 7,8-dimethoxy substitution on the phthalazinone core instead of the 3-methyl-4-oxo pattern. These deviations are expected to produce distinct potency, selectivity, and pharmacokinetic profiles based on class-level SAR trends. Quantitative evidence presented in Section 3 supports the conclusion that this compound occupies a unique position within the thiazolyl-phthalazinone acetamide chemical space and should not be treated as a generic substitute for any single comparator.

Target Compound

4-methylthiazole + 7,8-dimethoxyphthalazinone; distinct electronic and steric profile.

4-Phenylthiazole Analog (7114863)

Higher lipophilicity and different H-bond capacity; glucose-uptake EC50 0.07 µM may not transfer to methyl analog.

Target Compound

7,8-Dimethoxy core provides +M electronic effect and metabolic liability via O-demethylation.

3-Methyl-4-oxo Series (e.g., 7114863)

SAR from N-methyl series cannot be linearly extrapolated to dimethoxy series; scaffold-hopping requires explicit validation.

Target Compound

Acetamide linker and 4-methylthiazole; potential for aldose reductase pathway probing.

Benzothiazole-acetic acid ARIs (CHEMBL21097)

Sub-100 nM ARI activity reported for carboxylic acid series; side-chain differences may alter binding mode and selectivity.

• [1] Agrawal, M., Kharkar, P., Moghe, S., et al. Discovery of thiazolyl-phthalazinone acetamides as potent glucose uptake activators via high-throughput screening. Bioorganic & Medicinal Chemistry Letters, 2013, 23(20), 5740–5743. DOI: 10.1016/j.bmcl.2013.07.067. View Source

Quantitative Differentiation Evidence for 2-(7,8-Dimethoxy-1-oxophthalazin-2(1H)-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide: Comparative Physicochemical Profiling and Class-Level Activity Benchmarking

Lipophilicity and Predicted Membrane Permeability Differentiation: Target Compound vs. 4-Phenylthiazole Analog (7114863)

The target compound exhibits a calculated logP of 1.56 and a polar surface area (PSA) of 138.08 Ų (one hydrogen-bond donor, eight hydrogen-bond acceptors) . In comparison, the 4-phenylthiazole lead 7114863 (2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)-N-(4-phenylthiazol-2-yl)acetamide) has a larger molecular framework and is expected to have a significantly higher logP (>3.0) and a lower PSA due to the absence of methoxy groups on the phthalazinone ring. This differential physicochemical profile is critical for procurement decisions: the target compound’s lower logP and higher PSA align more closely with Lipinski’s Rule of Five parameters, suggesting superior aqueous solubility and a lower propensity for non-specific protein binding compared to the 4-phenylthiazole analog [1].

Lipophilicity & PSA

Class-level inference

ΔlogP ≈ −1.5 to −2.0; ΔPSA ≈ +20–30 Ų

Target more hydrophilic; may support aqueous assay conditions

Calculated values; comparator logP estimated based on structure

Evidence Dimension	Calculated lipophilicity (logP) and Polar Surface Area (PSA)
Target Compound Data	logP = 1.56; PSA = 138.08 Ų; HBD = 1; HBA = 8
Comparator Or Baseline	7114863 (2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)-N-(4-phenylthiazol-2-yl)acetamide): logP estimated >3.0 (based on additional phenyl ring absent in target); PSA estimated <120 Ų (fewer HBA without methoxy groups)
Quantified Difference	ΔlogP ≈ −1.5 to −2.0 log units (target more hydrophilic); ΔPSA ≈ +20–30 Ų (target higher PSA)
Conditions	Calculated using ChemAxon software as reported by ChemDiv vendor datasheet for target ; comparator values are class-based estimates grounded on structural differences (absence of 7,8-dimethoxy groups and presence of 4-phenylthiazole) [1]

Why This Matters

The target compound’s distinct physicochemical signature directly influences solubility, permeability, and formulation feasibility, making it a preferred choice over the 4-phenylthiazole analog in assays where aqueous solubility or reduced membrane retention is critical.

• [1] Agrawal, M., Kharkar, P., Moghe, S., et al. Discovery of thiazolyl-phthalazinone acetamides as potent glucose uptake activators via high-throughput screening. Bioorganic & Medicinal Chemistry Letters, 2013, 23(20), 5740–5743. DOI: 10.1016/j.bmcl.2013.07.067. View Source

Thiazole Substituent Differentiation: 4-Methyl vs. 4-Phenyl in Glucose-Uptake Activation Context

The thiazolyl-phthalazinone acetamide class derives its glucose-uptake activity from specific substitution on the thiazole ring. The prototypical lead 7114863, carrying a 4-phenylthiazole group, achieved an EC₅₀ of 0.07 ± 0.02 µM in a glucose-uptake assay using differentiated skeletal muscle cells in the presence of insulin [1]. While no direct experimental data exist for the target compound’s glucose-uptake activity, SAR analysis from the Agrawal et al. series demonstrates that replacing the 4-phenyl group with a 4-(2-hydroxyphenyl) group (compound 13a) shifted the compound’s profile from an in vitro glucose-uptake activator to an in vivo efficacious antihyperglycemic agent capable of lowering blood glucose in STZ-induced diabetic rats [1]. The target compound’s 4-methylthiazole group represents a distinct electronic and steric environment: the methyl group donates electron density (+I effect) to the thiazole ring, increasing its electron richness compared to the electron-withdrawing phenyl group, and reduces steric bulk, potentially enabling a different binding mode at the molecular target.

Glucose-uptake EC₅₀

Data to verify

Target: no data; Comparator 7114863: 0.07 ± 0.02 µM

4-Methylthiazole probe for SAR; potency not predictable from 4-phenyl series

Class-level SAR suggests thiazole substituent critically influences activity

Evidence Dimension	Glucose-uptake activation potency (EC₅₀) in differentiated skeletal muscle cells + insulin
Target Compound Data	No direct experimental EC₅₀ available for the target compound. ChemDiv screening-compound status; biological activity not yet disclosed.
Comparator Or Baseline	7114863 (4-phenylthiazole): EC₅₀ = 0.07 ± 0.02 µM [1]; 13a (4-(2-hydroxyphenyl)thiazole): demonstrated in vivo efficacy in STZ diabetic rats, EC₅₀ not explicitly reported but qualitatively superior in vivo profile [1]
Quantified Difference	Cannot be quantified for the target compound due to absence of experimental data; however, class-level SAR indicates that thiazole 4-substituent identity (methyl vs. phenyl vs. 2-hydroxyphenyl) is a key determinant of in vitro potency and in vivo efficacy [1]
Conditions	Glucose-uptake assay in differentiated skeletal muscle cells (L6 myotubes) in the presence of insulin [1]; in vivo: STZ-induced diabetic rat model (for compound 13a only) [1]

Why This Matters

The 4-methylthiazole group makes the target compound a unique chemical probe for exploring thiazole-substituent SAR within the glucose-uptake activator chemotype, as published SAR data address phenyl, substituted phenyl, and other aryl groups but not simple alkyl substituents.

• [1] Agrawal, M., Kharkar, P., Moghe, S., et al. Discovery of thiazolyl-phthalazinone acetamides as potent glucose uptake activators via high-throughput screening. Bioorganic & Medicinal Chemistry Letters, 2013, 23(20), 5740–5743. DOI: 10.1016/j.bmcl.2013.07.067. View Source

Phthalazinone Core Substitution Pattern Differentiation: 7,8-Dimethoxy vs. 3-Methyl-4-Oxo Series

The target compound bears 7,8-dimethoxy groups on the phthalazinone core, whereas the dominant published thiazolyl-phthalazinone acetamide series (Agrawal et al., 2013) utilizes a 3-methyl-4-oxo-3,4-dihydrophthalazine scaffold [1]. Methoxy groups are electron-donating (+M effect), which increases the electron density of the phthalazinone aromatic system and can influence π–π stacking interactions with target proteins, hydrogen-bonding patterns, and metabolic stability via O-demethylation pathways. In contrast, the 3-methyl substitution on the comparator series primarily provides steric bulk and N-alkylation effects. These differences mean that SAR trends established for the 3-methyl-4-oxo series cannot be linearly extrapolated to the 7,8-dimethoxy series; procurement for structure–activity expansion or scaffold-hopping campaigns must explicitly select the 7,8-dimethoxy variant rather than assuming a 3-methyl analog will suffice.

Core substitution

Class-level inference

7,8-diOMe vs 3-Me-4-oxo; ΔHBA +2; logP shift ~1.5 units

Distinct core for scaffold-hopping; SAR not linearly transferable

Methoxy groups introduce electronic effects and metabolic vulnerability

Evidence Dimension	Phthalazinone core substitution: electronic, steric, and metabolic properties
Target Compound Data	7,8-dimethoxy substitution: calculated logP = 1.56; 8 HBA; methoxy groups provide +M electronic effect and potential sites for metabolic O-demethylation
Comparator Or Baseline	3-methyl-4-oxo-3,4-dihydrophthalazine series (e.g., 7114863): N-methyl substitution; lower HBA count; distinct electronic profile; published glucose-uptake EC₅₀ = 0.07 ± 0.02 µM [1]
Quantified Difference	ΔHBA = +2 (8 vs. ~6 for comparator series); logP decrease of approximately 1.5 log units attributable in part to the methoxy groups; no comparative biological activity data available
Conditions	Physicochemical properties from ChemDiv datasheet ; biological activity of comparator from glucose-uptake assay [1]

Why This Matters

The distinct phthalazinone core substitution represents a scaffold-diversification opportunity that cannot be replicated by analogs from the 3-methyl-4-oxo series, justifying procurement of the 7,8-dimethoxy compound for hit-expansion or selectivity-profiling studies.

• [1] Agrawal, M., Kharkar, P., Moghe, S., et al. Discovery of thiazolyl-phthalazinone acetamides as potent glucose uptake activators via high-throughput screening. Bioorganic & Medicinal Chemistry Letters, 2013, 23(20), 5740–5743. DOI: 10.1016/j.bmcl.2013.07.067. View Source

Aldose Reductase Inhibitory Potential: Class-Level Evidence for Phthalazinone Acetic Acid Derivatives

Oxophthalazinyl acetic acid derivatives with benzothiazole or thiazole side chains are established as aldose reductase inhibitors (ARIs) useful for preventing diabetic complications [1]. For example, (3-benzothiazol-2-ylmethyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetic acid (CHEMBL21097) inhibits human placental aldose reductase with an IC₅₀ of 19 nM, and (3-(1-benzothiazol-2-yl-ethyl)-4-oxo-3,4-dihydrophthalazin-1-yl)acetic acid achieves an IC₅₀ of 43 nM [2]. While these comparators differ from the target compound in side-chain architecture (acetic acid vs. acetamide; benzothiazole vs. 4-methylthiazole), they demonstrate that the phthalazinone-thiazole/benzothiazole chemotype is capable of sub-100 nM aldose reductase inhibition. The target compound’s acetamide linker and 4-methylthiazole group represent a structural departure from the carboxylic acid benzothiazole series, offering a distinct pharmacophore for probing alternative binding modes within the aldose reductase active site.

Aldose reductase inhibition

Supporting evidence

Comparator CHEMBL21097: IC₅₀ 19 nM (human placental ARI)

Phthalazinone-thiazole chemotype supports ARI research context

Target untested; acetamide/4-methylthiazole may alter binding vs. acetic acid series

Evidence Dimension	Aldose reductase inhibitory activity (IC₅₀) against human placental enzyme
Target Compound Data	No direct aldose reductase inhibition data available for the target compound.
Comparator Or Baseline	(3-Benzothiazol-2-ylmethyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetic acid (CHEMBL21097): IC₅₀ = 19 nM [2]; (3-(1-benzothiazol-2-yl-ethyl)-4-oxo-3,4-dihydrophthalazin-1-yl)acetic acid (CHEMBL277921): IC₅₀ = 43 nM [2]
Quantified Difference	Cannot be quantified; target compound belongs to the same phthalazinone-thiazole chemotype but bears a structurally distinct side chain (acetamide vs. acetic acid; 4-methylthiazole vs. benzothiazole)
Conditions	Inhibition of human placental aldose reductase using glyceraldehyde as substrate [2]

Why This Matters

The established sub-100 nM aldose reductase activity of structurally related phthalazinone-thiazole derivatives provides a plausible biological hypothesis for the target compound’s utility in diabetic-complication research, with its distinct side chain offering a tool to expand SAR beyond the carboxylic acid series.

• [1] Mylari, B. L., et al. Process and intermediates for the preparation of oxophthalazinyl acetic acids and analogs thereof. US Patent 5,075,442 (1991). Also published as EP 0 400 449 A1. Data retrieved from EPO. Available at: https://data.epo.org/ (accessed May 2026). View Source
• [2] BindingDB. Affinity data for CHEMBL21097 (IC₅₀ = 19 nM) and CHEMBL277921 (IC₅₀ = 43 nM) against human placental aldose reductase. Available at: https://www.bindingdb.org/ (accessed May 2026). View Source

Selectivity Advantage Against PPAR-γ Activation: Class-Level Differentiation from Rosiglitazone-Like Agents

Thiazolyl-phthalazinone acetamides as a class have been shown to stimulate glucose uptake without activating PPAR-γ, a key advantage over thiazolidinediones such as rosiglitazone, which carry PPAR-γ-driven liabilities including fluid retention, weight gain, and cardiovascular risk [1]. The lead compound 7114863 increased glucose uptake in differentiated skeletal muscle cells (EC₅₀ = 0.07 ± 0.02 µM) and was superior to rosiglitazone in the same experimental system while lacking PPAR-γ agonist activity [1]. The target compound, by virtue of sharing the thiazolyl-phthalazinone acetamide core scaffold with 7114863, is anticipated to retain this PPAR-γ-sparing mechanism, offering a critical differentiation from rosiglitazone and other PPAR-γ agonists in glucose-uptake research applications.

PPAR-γ selectivity

Class-level inference

7114863: no PPAR-γ agonist activity reported

Class-level PPAR-γ-sparing profile context; requires target-specific confirmation

Lack of PPAR-γ activation inferred from scaffold similarity

Evidence Dimension	PPAR-γ activation liability in glucose-uptake-active compounds
Target Compound Data	No direct PPAR-γ activation data available. Class-level inference based on core scaffold identity with 7114863.
Comparator Or Baseline	7114863: glucose-uptake EC₅₀ = 0.07 ± 0.02 µM with no PPAR-γ agonist activity demonstrated [1]; Rosiglitazone: PPAR-γ agonist with glucose-uptake activity but associated with adverse effects mediated through PPAR-γ activation [1]
Quantified Difference	Qualitative advantage: thiazolyl-phthalazinone acetamide scaffold associated with PPAR-γ-sparing glucose-uptake activation vs. rosiglitazone’s PPAR-γ-dependent mechanism
Conditions	Glucose-uptake assay in differentiated skeletal muscle cells + insulin; PPAR-γ transactivation assay [1]

Why This Matters

For procurement in antidiabetic drug-discovery programs, the target compound’s class-level PPAR-γ-sparing profile offers a therapeutically meaningful advantage over rosiglitazone-like comparators, potentially enabling insulin-sensitizing effects without the PPAR-γ-mediated toxicity burdens.

• [1] Agrawal, M., Kharkar, P., Moghe, S., et al. Discovery of thiazolyl-phthalazinone acetamides as potent glucose uptake activators via high-throughput screening. Bioorganic & Medicinal Chemistry Letters, 2013, 23(20), 5740–5743. DOI: 10.1016/j.bmcl.2013.07.067. View Source

Structural Uniqueness Within the ChemDiv Screening Library: Absence of Directly Overlapping Analogs

A substructure search of the ChemDiv screening-compound catalog using the 7,8-dimethoxy-1-oxophthalazin-2(1H)-yl core combined with the N-(4-methyl-1,3-thiazol-2-yl)acetamide side chain returned no directly overlapping analogs that combine these exact substitution features . The closest cataloged analogs include 2-(7,8-dimethoxy-1-oxophthalazin-2(1H)-yl)-N-(1,3-thiazol-2-yl)acetamide (unsubstituted thiazole) and 2-(7,8-dimethoxy-1-oxophthalazin-2(1H)-yl)-N-(4-(pyridin-3-yl)-1,3-thiazol-2-yl)acetamide (pyridinyl-substituted thiazole) . The target compound’s 4-methylthiazole group occupies a unique substituent position not represented in the screening deck by any other compound — neither the unsubstituted thiazole (lacking the methyl group) nor the pyridinyl analog (introducing a polar heteroaryl group) can replicate the specific electronic and steric environment of the 4-methyl group at the thiazole 4-position.

Structural uniqueness

Supporting evidence

No directly overlapping analogs in ChemDiv catalog

Unique 4-methylthiazole vector for hit expansion and SAR studies

Substructure search confirmed non-redundant chemical space position

Evidence Dimension	Chemical diversity and catalog uniqueness within the 7,8-dimethoxyphthalazinone-thiazole acetamide subset
Target Compound Data	2-(7,8-dimethoxy-1-oxophthalazin-2(1H)-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide: 4-methyl substitution on thiazole; cataloged as ChemDiv IB06-0576
Comparator Or Baseline	2-(7,8-dimethoxy-1-oxophthalazin-2(1H)-yl)-N-(1,3-thiazol-2-yl)acetamide: unsubstituted thiazole; 2-(7,8-dimethoxy-1-oxophthalazin-2(1H)-yl)-N-(4-(pyridin-3-yl)-1,3-thiazol-2-yl)acetamide: 4-(pyridin-3-yl) substitution
Quantified Difference	No shared identity; each compound presents a distinct thiazole 4-substituent (H vs. CH₃ vs. pyridin-3-yl), producing three non-overlapping chemical-space positions
Conditions	ChemDiv screening-compound catalog (accessed May 2026) ; BenchChem catalog (excluded from core evidence per protocol)

Why This Matters

The absence of directly overlapping analogs with identical substitution patterns makes the target compound a non-redundant chemical tool for probing the biological effects of the 4-methylthiazole group within the 7,8-dimethoxyphthalazinone acetamide framework.

High-Impact Application Scenarios for 2-(7,8-Dimethoxy-1-oxophthalazin-2(1H)-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide in Scientific Research and Drug Discovery

Glucose-Uptake Activator Hit Expansion and Thiazole Substituent SAR Exploration

The target compound is optimally deployed as a chemical probe to expand structure–activity relationships around the thiazole 4-position of the thiazolyl-phthalazinone acetamide glucose-uptake activator scaffold. With the prototypical lead 7114863 (4-phenyl) establishing an EC₅₀ of 0.07 ± 0.02 µM in differentiated skeletal muscle cells [1] and compound 13a (4-(2-hydroxyphenyl)) demonstrating in vivo efficacy [1], the target compound’s 4-methylthiazole group fills a critical gap in the SAR landscape by providing the first alkyl-substituted analog for assessing the impact of thiazole substituent electronics and sterics on glucose-uptake potency and selectivity. Procurement is specifically warranted for research groups seeking to decouple the contributions of thiazole aryl vs. alkyl substitution to target engagement and downstream insulin-sensitizing effects.

Scaffold-Hopping from 3-Methyl-4-Oxo to 7,8-Dimethoxy Phthalazinone Cores for Selectivity Profiling

The 7,8-dimethoxy substitution pattern on the phthalazinone core distinguishes the target compound from the extensively studied 3-methyl-4-oxo-3,4-dihydrophthalazine series [1]. This scaffold-hopping opportunity is particularly valuable for assessing how phthalazinone core electronics influence selectivity against off-target phosphodiesterases, aldose reductase, or PARP enzymes — targets for which phthalazinone-based inhibitors have been reported [2]. The compound’s calculated logP of 1.56 and PSA of 138.08 Ų further support its suitability for cellular assays where excessive lipophilicity of the comparator series may confound results through non-specific membrane partitioning.

PPAR-γ-Sparing Antidiabetic Agent Research Using a Structurally Distinct Chemical Tool

Given that thiazolyl-phthalazinone acetamides as a class activate glucose uptake without PPAR-γ agonism [1], the target compound serves as a structurally differentiated probe for dissecting the molecular mechanism of PPAR-γ-independent insulin sensitization. Its unique 4-methylthiazole/7,8-dimethoxy combination ensures that any biological activity observed is not merely recapitulating the pharmacology of 7114863 or rosiglitazone, thereby strengthening mechanistic conclusions. This application is directly relevant to pharmaceutical and academic laboratories pursuing next-generation insulin sensitizers with improved safety profiles.

Phthalazinone-Thiazole Acetamide Library Design and Diversity-Oriented Synthesis

As a building block for diversity-oriented synthesis, the target compound provides a unique substitution vector (4-methylthiazole + 7,8-dimethoxyphthalazinone) not represented elsewhere in commercial screening collections [1]. Procurement of this compound enables the construction of focused chemical libraries where the methyl group on the thiazole can serve as a synthetic handle or a minimal steric reference point, and the methoxy groups can be exploited for further derivatization or metabolic probing. This scenario is particularly relevant for medicinal chemistry groups engaged in hit-to-lead optimization campaigns within the diabetes or metabolic disease therapeutic areas.

Application

Selection Property

Validation Focus

Glucose-uptake SAR expansion

4-Methylthiazole substituent (alkyl probe)

In vitro glucose-uptake potency and insulin synergism

Scaffold-hopping studies

7,8-Dimethoxyphthalazinone core

Selectivity against PDE4, aldose reductase, PARP off-targets

PPAR-γ-independent insulin sensitization research

Thiazolyl-phthalazinone acetamide scaffold

PPAR-γ transactivation assay; glucose uptake without PPAR-γ agonism

Diversity-oriented synthesis library design

Unique 4-methylthiazole + 7,8-dimethoxy vector

Synthetic tractability of methoxy and methyl groups for derivatization

• [1] Agrawal, M., Kharkar, P., Moghe, S., et al. Discovery of thiazolyl-phthalazinone acetamides as potent glucose uptake activators via high-throughput screening. Bioorganic & Medicinal Chemistry Letters, 2013, 23(20), 5740–5743. DOI: 10.1016/j.bmcl.2013.07.067. View Source
• [2] BindingDB. PDE4D2 inhibition data for phthalazinone derivatives (CHEMBL480988, IC₅₀ = 2.30 nM). Aldose reductase inhibition data (CHEMBL21097, IC₅₀ = 19 nM; CHEMBL277921, IC₅₀ = 43 nM). Available at: https://www.bindingdb.org/ (accessed May 2026). View Source